Cas no 1602553-15-0 (5-cyclopentylpent-1-en-3-ol)
5-cyclopentylpent-1-en-3-ol Chemical and Physical Properties
Names and Identifiers
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- 5-cyclopentylpent-1-en-3-ol
- EN300-1826046
- 1602553-15-0
-
- Inchi: 1S/C10H18O/c1-2-10(11)8-7-9-5-3-4-6-9/h2,9-11H,1,3-8H2
- InChI Key: TWBLLXFFKIGWAW-UHFFFAOYSA-N
- SMILES: OC(C=C)CCC1CCCC1
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
5-cyclopentylpent-1-en-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826046-0.05g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-0.1g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-0.25g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-0.5g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-1.0g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 1g |
$928.0 | 2023-06-03 | ||
| Enamine | EN300-1826046-2.5g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-5.0g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 5g |
$2692.0 | 2023-06-03 | ||
| Enamine | EN300-1826046-10.0g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 10g |
$3992.0 | 2023-06-03 | ||
| Enamine | EN300-1826046-1g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1826046-5g |
5-cyclopentylpent-1-en-3-ol |
1602553-15-0 | 5g |
$2235.0 | 2023-09-19 |
5-cyclopentylpent-1-en-3-ol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-cyclopentylpent-1-en-3-ol
Research Brief on 1602553-15-0 and 5-cyclopentylpent-1-en-3-ol: Recent Advances in Chemical Biology and Pharmaceutical Applications
In recent years, the compound with the CAS number 1602553-15-0 and the product 5-cyclopentylpent-1-en-3-ol have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.
The compound 1602553-15-0, a relatively new entrant in the chemical biology landscape, has been identified as a promising scaffold for the development of novel therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of complex bioactive molecules. Its structural versatility allows for modifications that can enhance its pharmacological properties, making it a valuable candidate for further investigation.
5-cyclopentylpent-1-en-3-ol, on the other hand, has been studied for its potential as a chiral building block in organic synthesis. Its enantioselective properties make it particularly useful in the production of pharmaceuticals that require high stereochemical purity. Recent research has demonstrated its efficacy in the synthesis of prostaglandins and other bioactive lipids, which are critical in the treatment of inflammatory diseases and other medical conditions.
One of the most notable advancements in the study of these compounds is their application in targeted drug delivery systems. Researchers have successfully incorporated 1602553-15-0 into nanoparticle formulations, enhancing the bioavailability and therapeutic efficacy of poorly soluble drugs. Similarly, 5-cyclopentylpent-1-en-3-ol has been utilized in the development of prodrugs, which are designed to release active therapeutic agents in a controlled manner.
In terms of biological activity, preliminary studies have shown that derivatives of 1602553-15-0 exhibit potent inhibitory effects on specific enzymes involved in cancer progression. These findings suggest that this compound could serve as a lead structure for the development of new anticancer agents. Meanwhile, 5-cyclopentylpent-1-en-3-ol has demonstrated anti-inflammatory and analgesic properties in preclinical models, further underscoring its therapeutic potential.
The synthesis of these compounds has also seen significant improvements. Recent methodologies have focused on green chemistry approaches, reducing the environmental impact of their production. For instance, catalytic asymmetric synthesis techniques have been employed to produce 5-cyclopentylpent-1-en-3-ol with high enantiomeric excess, ensuring its suitability for pharmaceutical applications.
Despite these promising developments, challenges remain. The scalability of synthetic routes for 1602553-15-0 and 5-cyclopentylpent-1-en-3-ol needs further optimization to meet industrial demands. Additionally, more comprehensive toxicological studies are required to fully assess their safety profiles before they can be advanced to clinical trials.
In conclusion, the compounds 1602553-15-0 and 5-cyclopentylpent-1-en-3-ol represent exciting avenues for research in chemical biology and pharmaceutical sciences. Their unique properties and diverse applications make them valuable tools in the quest for novel therapeutics. Continued investigation into their mechanisms of action and potential clinical applications will be crucial in unlocking their full potential.
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